](/img/structure/B1237420.png)
[Eu(atta)](-)
Overview
Description
[Eu(atta)](-) is a europium coordination entity. It contains an atta(4-).
Scientific Research Applications
European Contribution to Redox Biology and Medicine
- Research Network Insights : The COST Action BM1203 (EU-ROS) consortium, comprising over 140 members, focused on understanding redox biology and medicine. This multi-disciplinary network aimed at advancing knowledge in redox processes related to various diseases, highlighting the importance of detailed knowledge on reactive oxygen and nitrogen species (RONS) for improving antioxidant therapy and understanding disease progression (Egea et al., 2017).
Policy and Societal Values in Research
- Aligning Research with Societal Values : An analysis of the EU's Responsible Research and Innovation (RRI) approach within Horizon 2020 indicated a need for better integration of ethics, open access, and public engagement in research policy to foster mutually beneficial relationships between science and society (Novitzky et al., 2020).
European Union's Role in Science and Technology
- International Cooperation : The European Union's (EU) research policy has been described as a model for international cooperation in science and technology, especially in sustainable development. The EU approach emphasizes scientific objectives alongside political, social, economic, and environmental aims, suggesting potential for extending this model to partnerships with non-European countries (Stein & Ahmed, 2007).
Application in Biology and Medicine
- Lanthanide Complexes in Biology : A study on attapulgite-based lanthanide composites, including a europium complex, highlighted their potential in biological applications. These composites, characterized by their photophysical behavior, showed promise for cell imaging in biological systems due to their stability and low cytotoxicity (Xu et al., 2011).
General Observations
- Research Performance and Knowledge Flows : The EU's scientific performance in information and communication technologies research was examined, highlighting the concept of the 'European Paradox', which suggests strong scientific output but weak conversion into wealth-generating innovations (Tijssen & van Wijk, 1999).
properties
Product Name |
[Eu(atta)](-) |
|---|---|
Molecular Formula |
C39H29EuN5O8- |
Molecular Weight |
847.6 g/mol |
IUPAC Name |
2-[[6-[4-anthracen-9-yl-6-[6-[[bis(carboxylatomethyl)amino]methyl]pyridin-2-yl]pyridin-2-yl]pyridin-2-yl]methyl-(carboxylatomethyl)amino]acetate;europium(3+) |
InChI |
InChI=1S/C39H33N5O8.Eu/c45-35(46)20-43(21-36(47)48)18-27-9-5-13-31(40-27)33-16-26(39-29-11-3-1-7-24(29)15-25-8-2-4-12-30(25)39)17-34(42-33)32-14-6-10-28(41-32)19-44(22-37(49)50)23-38(51)52;/h1-17H,18-23H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52);/q;+3/p-4 |
InChI Key |
LKEOPFHYBLEOQI-UHFFFAOYSA-J |
SMILES |
C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C4=CC(=NC(=C4)C5=CC=CC(=N5)CN(CC(=O)[O-])CC(=O)[O-])C6=CC=CC(=N6)CN(CC(=O)[O-])CC(=O)[O-].[Eu+3] |
Canonical SMILES |
C1=CC=C2C(=C1)C=C3C=CC=CC3=C2C4=CC(=NC(=C4)C5=CC=CC(=N5)CN(CC(=O)[O-])CC(=O)[O-])C6=CC=CC(=N6)CN(CC(=O)[O-])CC(=O)[O-].[Eu+3] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(7R)-4-carbamoyl-6-hydroxy-2-methyl-7-[(2-sulfamoylacetyl)amino]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyridine-7-carboxylic acid](/img/structure/B1237337.png)
